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Orysastrobin Solubility and Preparation

The table below summarizes the key information on Orysastrebin's solubility and standard preparation

methods, primarily derived from its product specification sheet [1].

Property | Aspect

Details

Purity

Molecular Weight

Appearance

Solubility in DMSO

Solubility in
Methanol

Typical Stock
Solution

>08% [1]

391.42 g/mol [1]

Solid at room temperature [1]

Soluble. Suggested for stock solution preparation [1].

Information not explicitly found in search results.

Dissolve in DMSO to create concentrated stock (e.g., 5-20 mM), then dilute into
aqueous buffers [1].

Stock Solution Preparation Workflow
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For research purposes, Orysastrobin is typically prepared as a concentrated stock solution in DMSO before
being diluted into aqueous systems for biological assays [1]. The following diagram illustrates this general

workflow and the options for in vivo formulation if water solubility is insufficient.

Orysastrobin Powder

Prepare Stock in DMSO

:

Dilute into
Aquous Assay Buffer

:

No

Requires In Vivo

Formulation
Oral Formulation: Injection Formulation:
Suspend in 0.5% CMC Na DMSO, Tween 80, Saline

Click to download full resolution via product page

For in vivo studies where low water solubility is an issue, the literature suggests several formulation options

[1]:

¢ Oral administration: Suspend the compound in 0.5% carboxymethylcellulose sodium (CMC Na) [1].
¢ Injection: Use a mixture of DMSO, Tween 80, and saline (e.g., 10:5:85 ratio) [1].
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Frequently Asked Questions

What should I do if Orysastrobin does not dissolve completely in my aqueous buffer? This is expected
behavior. Orysastrobin has low water solubility and should first be dissolved in a small volume of DMSO to
create a concentrated stock solution (e.g., 10-100 mM). This stock can then be diluted into your aqueous
buffer, ensuring the final DMSO concentration is compatible with your experimental system (typically <1%

for cell-based assays) [1].

Are there any stability concerns I should be aware of when storing Orysastrobin solutions?

e Powder: Store at -20°C for long-term stability (3 years) [1].
e DMSO Stock Solutions: For best stability, store at -80°C (6 months) or -20°C (1 month). Avoid
repeated freeze-thaw cycles by aliquoting into single-use portions [1].

Troubleshooting and Further Guidance

e Confirm Solubility: If precipitation occurs after dilution, briefly vortex or sonicate the solution. For
gquantitative work, filtration through a solvent-compatible membrane may be necessary.

¢ Methanol Solubility: While explicit data for methanol was not found, general solubility principles
suggest testing with a small amount of powder is the most direct method.

e Experimental Design: Always include a vehicle control (e.g., the same concentration of DMSO
without the active compound) to account for any solvent effects in your experiments [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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orysastrobin-dmso-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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